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Compound of Interest

Compound Name: 3-Bromo-7-Nitroindazole

Cat. No.: B043493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromo-7-nitroindazole is a potent and selective inhibitor of neuronal nitric oxide synthase

(nNOS), an enzyme crucial for the production of nitric oxide (NO) in neuronal tissues.[1] As a

signaling molecule, NO is implicated in a wide array of physiological and pathological

processes, including neurotransmission, synaptic plasticity, and neurotoxicity. The inhibitory

action of 3-Bromo-7-nitroindazole on nNOS makes it a valuable tool in neuroscience research

and a potential therapeutic agent for neurological disorders characterized by excessive NO

production, such as stroke, neurodegenerative diseases, and certain types of pain.[1][2][3]

These application notes provide detailed information on the solubility of 3-Bromo-7-
nitroindazole in commonly used laboratory solvents, DMSO and ethanol, along with a

comprehensive protocol for its dissolution and use in experimental settings. Additionally, a

diagram of the nNOS signaling pathway is included to illustrate the mechanism of action of this

inhibitor.

Data Presentation: Solubility of 3-Bromo-7-
Nitroindazole
The solubility of 3-Bromo-7-nitroindazole in dimethyl sulfoxide (DMSO) and ethanol is

summarized in the table below. The data has been compiled from various suppliers and should
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be used as a guideline. It is always recommended to perform solubility tests for specific

experimental requirements.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Source

DMSO ≥45.1 ~186 APExBIO

DMSO Soluble to 100 mM 24.2
R&D Systems, Tocris

Bioscience

DMSO >16.6 >68.6 Cayman Chemical

Ethanol ≥10 ~41.3 APExBIO

Ethanol Soluble to 50 mM 12.1
R&D Systems, Tocris

Bioscience

Ethanol >20 >82.6 Cayman Chemical

Note: The molecular weight of 3-Bromo-7-nitroindazole is 242.03 g/mol . Variations in

reported solubility may arise from differences in compound purity, temperature, and the specific

methodology used for determination.

Experimental Protocols
Protocol for Preparation of Stock Solutions
This protocol outlines a general procedure for preparing stock solutions of 3-Bromo-7-
nitroindazole in DMSO or ethanol.

Materials:

3-Bromo-7-nitroindazole powder

Anhydrous Dimethyl Sulfoxide (DMSO) or 200-proof Ethanol

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Water bath sonicator (optional)

Pipettes

Procedure:

Weighing the Compound: Accurately weigh the desired amount of 3-Bromo-7-nitroindazole
powder using a calibrated analytical balance. Perform this in a fume hood and wear

appropriate personal protective equipment (PPE).

Solvent Addition: Add the calculated volume of DMSO or ethanol to the vial containing the

compound to achieve the desired stock concentration.

Dissolution:

Cap the vial securely and vortex the solution for 1-2 minutes at room temperature.

Visually inspect for any undissolved particles.

If the compound is not fully dissolved, sonicate the solution in a water bath for 5-10

minutes.

Gentle warming to 37°C for a short period can also aid in dissolution, but be cautious of

potential compound degradation.

Sterilization (Optional): If the stock solution is intended for cell culture experiments, it can be

sterilized by passing it through a 0.22 µm syringe filter.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability. It is generally

recommended to use freshly prepared solutions.

Mandatory Visualization
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nNOS Signaling Pathway and Inhibition by 3-Bromo-7-
Nitroindazole
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Caption: nNOS signaling cascade and the inhibitory action of 3-Bromo-7-nitroindazole.

Experimental Workflow for Solubility Determination

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b043493?utm_src=pdf-body
https://www.benchchem.com/product/b043493?utm_src=pdf-body
https://www.benchchem.com/product/b043493?utm_src=pdf-body-img
https://www.benchchem.com/product/b043493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Weigh Compound

Add Solvent (e.g., DMSO, Ethanol)
to a known concentration

Vortex at Room Temperature
(1-2 minutes)

Visual Inspection for
Undissolved Particles

Sonicate in Water Bath
(5-10 minutes)

Particles Present

Compound is Soluble at this
Concentration

No Particles

Visual Inspection

Gently Warm to 37°C
(optional, monitor stability)

Particles Present

No Particles

Final Visual Inspection

No Particles

Compound is Insoluble or
Saturated at this Concentration

Particles Present

Click to download full resolution via product page

Caption: Workflow for determining the solubility of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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